Cas no 61549-02-8 (Heptanoic acid, 7,7'-thiobis-, diethyl ester)

Heptanoic acid, 7,7'-thiobis-, diethyl ester structure
61549-02-8 structure
Product Name:Heptanoic acid, 7,7'-thiobis-, diethyl ester
CAS No:61549-02-8
MF:C18H34O4S
MW:346.525165081024
CID:475266
PubChem ID:71394717
Update Time:2025-04-19

Heptanoic acid, 7,7'-thiobis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7,7'-thiobis-, diethyl ester
    • ethyl 7-(7-ethoxy-7-oxoheptyl)sulfanylheptanoate
    • DTXSID40816389
    • 61549-02-8
    • Diethyl 7,7'-sulfanediyldiheptanoate
    • Inchi: 1S/C18H34O4S/c1-3-21-17(19)13-9-5-7-11-15-23-16-12-8-6-10-14-18(20)22-4-2/h3-16H2,1-2H3
    • InChI Key: BUWJGBJIAZOZQV-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC(=O)OCC)CCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 346.21792
  • Monoisotopic Mass: 346.21778074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 52.6
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